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Compound of Interest

Compound Name: Remacemide

Cat. No.: B146498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetic properties of remacemide,

a neuroprotective agent with antagonist activity at the N-methyl-D-aspartate (NMDA) receptor,

across various species. Understanding the absorption, distribution, metabolism, and excretion

(ADME) of remacemide and its primary active metabolite, desglycinyl remacemide (FPL

12495), is crucial for the interpretation of preclinical data and the design of clinical trials. This

document summarizes key quantitative pharmacokinetic parameters and details the

experimental methodologies utilized in their determination.

Data Presentation: A Comparative Overview
The pharmacokinetic profile of remacemide and its active desglycinyl metabolite exhibits linear

kinetics.[1] The following table summarizes the available pharmacokinetic parameters for

remacemide and its active desglycinyl metabolite in humans. While preclinical studies have

been conducted in rats and rhesus monkeys, specific quantitative data for key pharmacokinetic

parameters in these species are not readily available in the public domain.[2][3][4]

Table 1: Pharmacokinetic Parameters of Remacemide and its Desglycinyl Metabolite in

Humans
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Paramet
er

Remace
mide

Desglyc
inyl
Remace
mide

Species
Adminis
tration

Dose Notes
Referen
ce

Half-life

(t½)

3.29 ±

0.68 h

14.72 ±

2.82 h

Human

(Healthy

Males)

Single

Oral
300 mg - [5]

2.69 ±

0.33 h

9.61 ±

5.51 h

Human

(Healthy

Males)

Single

Oral
300 mg

Co-

administe

red with

phenobar

bitone

Clearanc

e (CL/F)

1.25 ±

0.32

L/kg/h

-

Human

(Healthy

Males)

Single

Oral
300 mg -

2.09 ±

0.53

L/kg/h

-

Human

(Healthy

Males)

Single

Oral
300 mg

Co-

administe

red with

phenobar

bitone

AUC -

1532 ±

258

ng·h/mL

Human

(Healthy

Males)

Single

Oral
300 mg -

-

533 ±

281

ng·h/mL

Human

(Healthy

Males)

Single

Oral
300 mg

Co-

administe

red with

phenobar

bitone

AUC: Area under the plasma concentration-time curve. Data presented as mean ± standard

deviation.

The Central Role of the Desglycinyl Metabolite
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A significant aspect of remacemide's pharmacology is its metabolism to the desglycinyl

derivative, FPL 12495. This metabolite is a more potent NMDA receptor antagonist than the

parent compound and is considered to be responsible for a substantial portion of

remacemide's anticonvulsant and neuroprotective effects. Studies have shown that FPL 12495

is the major pharmacologically active species formed from remacemide in rats. Therefore, a

thorough assessment of remacemide's in vivo activity necessitates a clear understanding of

the pharmacokinetics of this key metabolite.

Experimental Protocols
Detailed methodologies are essential for the accurate interpretation and comparison of

pharmacokinetic data. Below are the protocols for the key human study cited.

Human Pharmacokinetic Study Protocol
Study Design: A study was conducted in healthy adult male volunteers to evaluate the

pharmacokinetic interaction between remacemide hydrochloride and phenobarbitone.

Drug Administration: Subjects received a single oral dose of 300 mg of remacemide
hydrochloride.

Blood Sampling: Venous blood samples were collected at 0, 0.5, 1, 1.5, 2, 4, 6, 8, 10, 12, 24,

30, and 36 hours post-dose for the analysis of remacemide and its desglycinyl metabolite

concentrations in plasma.

Analytical Method: Plasma concentrations of remacemide and its desglycinyl metabolite

were determined using a validated analytical method. The calibration range for the assay

was 10–500 ng/mL for both analytes, with a limit of quantification of 10 ng/mL.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for a preclinical oral pharmacokinetic study.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b146498?utm_src=pdf-body
https://www.benchchem.com/product/b146498?utm_src=pdf-body
https://www.benchchem.com/product/b146498?utm_src=pdf-body
https://www.benchchem.com/product/b146498?utm_src=pdf-body
https://www.benchchem.com/product/b146498?utm_src=pdf-body
https://www.benchchem.com/product/b146498?utm_src=pdf-body
https://www.benchchem.com/product/b146498?utm_src=pdf-body
https://www.benchchem.com/product/b146498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Study Phase

In-Life Phase

Post-Study Phase

Animal Acclimatization

Oral Gavage Dosing

Dose FormulationProtocol Design & Approval

Serial Blood Sampling Clinical Observations

Plasma Separation

LC-MS/MS Analysis

Pharmacokinetic Analysis

Data Reporting

Click to download full resolution via product page

Caption: Workflow of a typical preclinical oral pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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